DL-Aspartic acid-2-13C,15N
Overview
Description
DL-Aspartic acid-2-13C,15N is a stable isotope-labeled compound that is used in scientific research to study the metabolic pathways and mechanisms of action of aspartic acid in the human body. Aspartic acid is a non-essential amino acid that is found in high concentrations in the brain and nervous system, and is also involved in the synthesis of other important amino acids such as arginine and lysine.
Mechanism of Action
Aspartic acid is involved in a number of important metabolic pathways in the body, including the synthesis of other amino acids, the production of energy, and the regulation of neurotransmitter levels. DL-Aspartic acid-2-13C,15N can be used to study these pathways and to identify the specific mechanisms of action involved.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the body, including increased protein synthesis, improved energy metabolism, and enhanced neurotransmitter function. It has also been shown to have potential therapeutic benefits for a range of conditions, including neurodegenerative diseases and metabolic disorders.
Advantages and Limitations for Lab Experiments
DL-Aspartic acid-2-13C,15N offers a number of advantages for use in lab experiments, including its stability and reliability as a tracer compound, its ability to be incorporated into a wide range of molecules and compounds, and its ability to provide precise measurements of metabolic pathways and mechanisms of action. However, there are also limitations to its use, including the need for specialized equipment and expertise, and the high cost of production and analysis.
Future Directions
There are many potential future directions for research involving DL-Aspartic acid-2-13C,15N, including studies of its effects on specific metabolic pathways and mechanisms of action, its potential therapeutic benefits for a range of conditions, and its use in the development of new diagnostic and therapeutic tools. Additionally, further research is needed to explore the safety and efficacy of this compound in human subjects, and to identify new applications and uses for this important stable isotope-labeled compound.
Scientific Research Applications
DL-Aspartic acid-2-13C,15N has a wide range of applications in scientific research, including studies of protein metabolism, neurotransmitter synthesis, and energy metabolism. It is often used in stable isotope tracer experiments to track the fate of aspartic acid in the body and to identify metabolic pathways and mechanisms of action.
properties
IUPAC Name |
2-(15N)azanyl(213C)butanedioic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7NO4/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H,6,7)(H,8,9)/i2+1,5+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKLJMWTZIZZHCS-BFQMUAMKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(=O)O)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([13CH](C(=O)O)[15NH2])C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50503915 |
Source
|
| Record name | (2-~13~C,~15~N)Aspartic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50503915 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
98532-13-9 |
Source
|
| Record name | (2-~13~C,~15~N)Aspartic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50503915 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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